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Abstract: Teresina, the capital of Piauí, Brazil, faces a complex web of interconnected

environmental sustainability challenges, intensified by its location in a global warming hotspot.

This technical guide synthesizes current data on the city's primary environmental pressures,

including climate change impacts, urban heat island effects, water resource contamination,

solid waste management deficits, and deforestation-driven land-use change. It outlines the

methodologies used in key environmental assessments and presents quantitative data to

support a technical understanding of the issues. Causal relationships are visualized to provide

researchers, scientists, and public health professionals with a clear framework of the systemic

environmental challenges confronting the municipality. This document serves as a foundational

resource for future research, policy development, and targeted interventions aimed at

enhancing the environmental resilience and sustainability of Teresina.

Core Environmental Challenges and Quantitative
Analysis
Teresina is contending with significant environmental issues stemming from rapid urbanization,

climate vulnerability, and inadequate infrastructure. Key challenges include severe urban heat

island effects, degradation of water resources, unsustainable solid waste generation, and loss

of natural vegetation. These issues are often exacerbated by underlying socio-economic

disparities, disproportionately affecting vulnerable populations.

Climate Change and Urban Heat Island (UHI) Effect
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Teresina is recognized as one of the world's hottest cities and is situated in a region that is

warming at a faster rate than the global average.[1][2] This climatic vulnerability is compounded

by localized urban planning and land-use changes that intensify the Urban Heat Island (UHI)

effect. A significant driver of this phenomenon has been urban sprawl, partly influenced by

housing programs that promoted development on the urban periphery.[3][4][5] This expansion

has led to the progressive replacement of green spaces and natural vegetation with impervious

surfaces like asphalt and concrete, which absorb and retain more solar radiation.

Studies have documented a direct correlation between the loss of tree cover and rising Land

Surface Temperatures (LST).[3][4] Between 2001 and 2019, the urban area of Teresina lost

40% of its tree cover, a key factor contributing to increased thermal discomfort and associated

public health risks.[6]

Table 1: Land Consumption and Forest Cover Change in Teresina

Metric Time Period Value Source

Land Consumption

per Capita
2007 184.67 m² [3]

2019 242.11 m² [3]

Natural Forest Area 2020
110,000 hectares

(77% of land area)
[7]

Tree Cover Loss 2001 - 2024 26,000 hectares [7]

Natural Forest Loss 2024 1,300 hectares [7]

Water Resource Degradation
The city is situated at the confluence of the Poti and Parnaíba rivers, which are integral to its

water supply and ecosystem. However, these water bodies suffer from significant pollution,

primarily due to the low coverage of the municipal sewage system.[8][9][10] A 2009 report

indicated that only 13% of the population had sewer service, with the remainder relying on

septic tanks or engaging in the direct discharge of raw sewage into the environment.[8] This

practice introduces high loads of organic matter and pathogens into the rivers.
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Water quality analyses have revealed that while the Poti River's water quality is often classified

as "good" based on the Water Quality Index (IQA), there are significant spikes in

thermotolerant coliform concentrations, particularly in densely populated areas.[11] Modeling

studies of the Poti River have identified non-conformities with national water quality standards

(CONAMA Resolution nº 357/2005) for parameters such as thermotolerant coliforms,

Biochemical Oxygen Demand (BOD), and Dissolved Oxygen (DO).[10][12] The contamination

is influenced by seasonality, with cyanobacteria proliferation observed during the dry season.

[13]

Solid Waste Management
Teresina generates a substantial volume of urban solid waste (USW), posing a continuous

management challenge. The city's sanitary landfill receives approximately 40,000 tonnes of

waste per month.[14] While the current system is an improvement over the previous open-air

dump, challenges remain in fully implementing the National Solid Waste Policy, particularly

concerning recycling and resource recovery.[15][16] The system relies heavily on the work of

informal waste pickers for recycling, and financial resources for comprehensive management

are limited.[15]

Table 2: Monthly Solid Waste Received at Teresina Landfill (c. 2021)

Waste Type Average Tonnes per Month Source

Household Waste (RDO) 17,240

Weed/Pruning Waste 7,000

Spillway Waste Removal 10,000

Residue Collection Point

Waste
2,276

Private Company Waste 1,200

Special Waste

(Feathers/Viscera)
150

Selective Collection 69

Total (Approximate) 37,935
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Air Quality
Available data indicates that the air quality in Teresina is moderately polluted, at times

exceeding the annual maximum limit recommended by the World Health Organization (WHO),

posing a long-term health risk. The Air Quality Index (AQI) can reach levels considered

unhealthy for sensitive groups, with pollutants of concern including Particulate Matter (PM2.5

and PM10) and Nitrogen Dioxide (NO2).[17][18] However, a consistent, publicly available

dataset of granular pollutant concentrations (e.g., in µg/m³) is needed for a more detailed

toxicological and public health risk assessment.

Table 3: Air Quality Pollutant Status (Illustrative)

Pollutant Status Health Implication Source

PM2.5 Unhealthy

Irritates eyes, nose,

and respiratory

system; long-term

exposure aggravates

heart and lung

disease.

[17][18]

PM10 Poor

Inhalable particles that

can affect respiratory

health.

[17]

NO2 Fair

High levels increase

the risk of respiratory

problems.

[17]

O3 (Ground-level) Fair

Can aggravate

existing respiratory

diseases, cause throat

irritation, headaches,

and chest pain.

[17]

Methodologies for Environmental Assessment
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The understanding of Teresina's environmental issues is based on several scientific

methodologies, which are detailed below as experimental protocols.

Protocol for Land Use and Surface Temperature
Analysis
This protocol describes the methodology used to evaluate the relationship between urban

sprawl and the Surface Urban Heat Island (SUHI) effect in the Teresina-Timon conurbation

area.

Data Acquisition:

Obtain Land Use and Land Cover (LULC) maps and Land Surface Temperature (LST)

data from remote sensing orbital products (e.g., Landsat, Sentinel-2).[3][4][5]

Acquire population data from official census blocks.

Gather data on the location and expansion of major infrastructure and housing programs

(e.g., 'My House My Life' program).[3][4]

Data Processing and Analysis:

LULC Classification: Classify satellite imagery into distinct categories (e.g., urban area,

green space, water bodies, bare soil) for multiple years to map the progression of urban

expansion.

LST Calculation: Process thermal bands from satellite data to derive LST maps for the

study area across different time points.

Land Consumption Per Capita (LCpC): Calculate LCpC by dividing the total urbanized

area by the resident population for each analysis year using the formula: LCpC =

Urban_Area / Population.[3]

SUHI Estimation: Analyze LST maps to identify temperature variations between the urban

core, peripheral zones, and surrounding rural areas. The SUHI intensity is determined by

the temperature difference (ΔT) between urban and rural zones.[3]
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Statistical and Spatial Analysis:

Correlate the changes in LULC (specifically, the loss of green areas and increase in

impervious surfaces) with the changes in LST over the study period.

Utilize descriptive metrics such as Moran's I statistic to assess the spatial autocorrelation

of urban development patterns.[3][4]

Develop a Social Vulnerability Index by combining socio-economic data with exposure to

environmental hazards (e.g., high LST zones) to identify disproportionately affected

populations.[3][4]

Protocol for River Water Quality Modeling
This protocol outlines the methodology for modeling the water quality of the Poti River to

assess its self-purification capacity and the impact of pollution loads.

Field Data Collection (Sampling):

Establish multiple collection points along a significant stretch of the river (e.g., a 36.8 km

section) that encompasses areas upstream, within, and downstream of major urban

influence.[9][12]

Conduct monthly or bimonthly sampling campaigns to capture seasonal variations (dry

and rainy seasons).[13]

At each point, measure in-situ parameters (e.g., temperature, pH, dissolved oxygen).

Collect water samples for laboratory analysis of key parameters, including Biochemical

Oxygen Demand (BOD), thermotolerant coliforms (TC), total phosphorus, and total solids.

[12][13]

Collect phytoplankton samples for species identification and quantification, particularly for

cyanobacteria.[13]

Laboratory Analysis:
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Analyze collected water samples according to standardized methods (e.g., APHA

Standard Methods for the Examination of Water and Wastewater).[11]

Quantify microcystin-LR toxin concentrations if cyanobacteria blooms are detected.[13]

Mathematical Modeling:

Utilize a water quality modeling platform, such as QUAL-UFMG, which is designed to

simulate river hydrodynamics and pollutant decay.[9][10][12]

Input the river's geometric and hydraulic data into the model.

Use the field data (BOD, DO, TC) to calibrate the model's decay coefficients (k-values)

until the model's output closely matches the observed river conditions. The Nash-Sutcliffe

efficiency coefficient is used to validate model performance, with values > 0.75 indicating a

good fit.[12]

Scenario Simulation:

Once calibrated, use the model to simulate different scenarios, such as the impact of

reduced sewage discharge or variations in river flow (e.g., minimum and maximum flow

conditions typical of the semiarid region).[10][12]

Compare simulated water quality outcomes against regulatory standards (e.g., CONAMA

Resolution nº 357/2005) to inform water resource management strategies.[12]

Causal Pathways and Systemic Relationships
The environmental challenges in Teresina are not isolated but are part of a system of

interconnected cause-and-effect relationships. The following diagrams, rendered in DOT

language, visualize these logical pathways.

Urban Heat Island Effect Pathway
This diagram illustrates the causal chain leading from urban development patterns to public

health impacts associated with increased urban temperatures.
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Causal pathway of the Urban Heat Island effect in Teresina.

Water Pollution Experimental Workflow
This diagram outlines the workflow for assessing and modeling river pollution, from initial data

collection to management-oriented scenario analysis.
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Workflow for river water quality assessment in Teresina.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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